67-52-7

Barbituric acid

In Stock

• CAS RN:
• 67-52-7

• Formula:
• C4H4N2O3

• InChI:
• InChI=1S/C4H4N2O3/c7-2-1-3(8)6-4(9)5-2/h1H2,(H2,5,6,7,8,9)

• InChIKey:
• HNYOPLTXPVRDBG-UHFFFAOYSA-N

• Barbituric acid is a useful acid for organic and drug syntheses. Its dihydrate form can be synthesized from barbituric acid via crystallization from aqueous solution. Crystal structure of barbituric acid (in tautomeric form) has been investigated by a three dimensional fourier transform method. Its enol crystal form has been reported to be thermodynamically stable.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Barbituric acid, also known as barbitursaeure or malonylurea, belongs to the class of organic compounds known as pyrimidones. Pyrimidones are compounds that contain a pyrimidine ring, which bears a ketone. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at th...

Samandarone

• CAS RN:
• 467-52-7

• Formula:
• C19H29NO2

• InChI:
• InChI=1S/C19H29NO2/c1-18-6-5-14-13(15(18)8-12(21)9-18)4-3-11-7-17-20-10-16(22-17)19(11,14)2/h11,13-17,20H,3-10H2,1-2H3/t11-,13-,14+,15+,16+,17+,18-,19+/m1/s1

• InChIKey:
• XWTQFFNBWQHSFL-ZZOJTZHCSA-N

• Samandarone is a major alkaloid from the European fire salamander (Salamandra salamandra terrestris).

1,1,3,3-Tetramethyl-1-vinyldisiloxane

In Stock

• CAS RN:
• 55967-52-7

• Formula:
• C6H15OSi2

• InChI:
• InChI=1S/C6H15OSi2/c1-6-9(4,5)7-8(2)3/h6H,1H2,2-5H3

• InChIKey:
• FCCRGBVYSYHQRQ-UHFFFAOYSA-N

• 1,1,3,3-Tetramethyl-1-vinyldisiloxane is a useful research compound. Its molecular formula is C6H15OSi2 and its molecular weight is 159.35 g/mol. The purity is usually 95%.

Ageroplas

• CAS RN:
• 63867-52-7

• Formula:
• C19H22N2O4

• InChI:
• InChI=1S/C19H20N2O3.H2O/c22-13-11-21(12-14-23)19-20-17(15-7-3-1-4-8-15)18(24-19)16-9-5-2-6-10-16;/h1-10,22-23H,11-14H2;1H2

• InChIKey:
• OHVGZAPKNZCKDQ-UHFFFAOYSA-N

• Ageroplas, also known as Ageroplas, is a useful research compound. Its molecular formula is C19H22N2O4 and its molecular weight is 342.4 g/mol. The purity is usually 95%.

5-(2-Iodophenyl)-5-oxovaleric acid

In Stock

• CAS RN:
• 898767-52-7

• Formula:
• C11H11IO3

• InChI:
• InChI=1S/C11H11IO3/c12-9-5-2-1-4-8(9)10(13)6-3-7-11(14)15/h1-2,4-5H,3,6-7H2,(H,14,15)

• InChIKey:
• SOXUCLXJBYUZNH-UHFFFAOYSA-N

• 5-(2-Iodophenyl)-5-oxovaleric acid is a useful research compound. Its molecular formula is C11H11IO3 and its molecular weight is 318.11 g/mol. The purity is usually 95%.

2-[(2-Furylmethyl)sulfanyl]-5-nitrobenzenecarbaldehyde

In Stock

• CAS RN:
• 885267-52-7

• Formula:
• C12H9NO4S

• InChI:
• InChI=1S/C12H9NO4S/c14-7-9-6-10(13(15)16)3-4-12(9)18-8-11-2-1-5-17-11/h1-7H,8H2

• InChIKey:
• QYZHMLCZXRPAQO-UHFFFAOYSA-N

• 2-[(2-Furylmethyl)sulfanyl]-5-nitrobenzenecarbaldehyde is a useful research compound. Its molecular formula is C12H9NO4S and its molecular weight is 263.27 g/mol. The purity is usually 95%.

1-(3-Chlorophenyl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

In Stock

• CAS RN:
• 796967-52-7

• Formula:
• C19H22BClN2O3

• InChI:
• InChI=1S/C19H22BClN2O3/c1-18(2)19(3,4)26-20(25-18)13-8-10-15(11-9-13)22-17(24)23-16-7-5-6-14(21)12-16/h5-12H,1-4H3,(H2,22,23,24)

• InChIKey:
• HLWYXXVYRFMXAQ-UHFFFAOYSA-N

• 1-(3-Chlorophenyl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea is a useful research compound. Its molecular formula is C19H22BClN2O3 and its molecular weight is 372.7 g/mol. The purity is usually 95%.

(E)-N-ethyl-6,6-dimethyl-N-[[3-[2-methyl-2-(thiophen-3-ylmethoxy)propoxy]phenyl]methyl]hept-2-en-4-yn-1-amine;hydrochloride

Usually In Stock

• CAS RN:
• 204067-52-7

• Formula:
• C27H38ClNO2S

• InChI:
• InChI=1S/C27H37NO2S.ClH/c1-7-28(16-10-8-9-15-26(2,3)4)19-23-12-11-13-25(18-23)29-22-27(5,6)30-20-24-14-17-31-21-24;/h8,10-14,17-18,21H,7,16,19-20,22H2,1-6H3;1H/b10-8+;

• InChIKey:
• XZCWZZDUAVANHV-VRTOBVRTSA-N

• (E)-N-ethyl-6,6-dimethyl-N-[[3-[2-methyl-2-(thiophen-3-ylmethoxy)propoxy]phenyl]methyl]hept-2-en-4-yn-1-amine;hydrochloride is a useful research compound. Its molecular formula is C27H38ClNO2S and its molecular weight is 476.12. The purity is usually 95%.

3-amino-N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide

In Stock

• CAS RN:
• 445267-52-7

• Formula:
• C22H17N5OS3

• InChI:
• InChI=1S/C22H17N5OS3/c1-2-29-22-27-16-5-3-13(11-17(16)30-22)25-20(28)19-18(23)14-4-6-15(26-21(14)31-19)12-7-9-24-10-8-12/h3-11H,2,23H2,1H3,(H,25,28)

• InChIKey:
• GPOSHYRLWCWFNX-UHFFFAOYSA-N

• 3-amino-N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C22H17N5OS3 and its molecular weight is 463.59. The purity is usually 95%.

(Z)-ethyl 1-butyl-2-((4-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534567-52-7

• Formula:
• C25H23N5O6

• InChI:
• InChI=1S/C25H23N5O6/c1-3-5-13-29-21-18(24(32)28-14-7-6-8-20(28)26-21)15-19(25(33)36-4-2)22(29)27-23(31)16-9-11-17(12-10-16)30(34)35/h6-12,14-15H,3-5,13H2,1-2H3

• InChIKey:
• BARNWODXSHYFQE-QYQHSDTDSA-N

• (Z)-ethyl 1-butyl-2-((4-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C25H23N5O6 and its molecular weight is 489.488. The purity is usually 95%.

4-amino-6-methyl-3-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one

In Stock

• CAS RN:
• 869067-52-7

• Formula:
• C12H19N5O2S

• InChI:
• InChI=1S/C12H19N5O2S/c1-8-3-5-16(6-4-8)10(18)7-20-12-15-14-9(2)11(19)17(12)13/h8H,3-7,13H2,1-2H3

• InChIKey:
• XGZBFQYRPUUBAS-UHFFFAOYSA-N

• 4-amino-6-methyl-3-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one is a useful research compound. Its molecular formula is C12H19N5O2S and its molecular weight is 297.38 g/mol. The purity is usually 95%.

5-Hydroxymethylblasticidin S

• CAS RN:
• 123067-52-7

• Formula:
• C18H28N8O6

• InChI:
• InChI=1S/C18H28N8O6/c1-25(17(21)22)5-4-10(19)6-12(28)23-11-2-3-13(32-14(11)16(29)30)26-7-9(8-27)15(20)24-18(26)31/h2-3,7,10-11,13-14,27H,4-6,8,19H2,1H3,(H3,21,22)(H,23,28)(H,29,30)(H2,20,24,31)/t10-,11-,13?,14-/m0/s1

• InChIKey:
• MDTSQXWUAJPTCD-YOKAQCHCSA-N

• 5-Hydroxymethylblasticidin S is a natural product found in Streptomyces griseus with data available.

Ceftobiprole

In Stock

• CAS RN:
• 209467-52-7

• Formula:
• C20H22N8O6S2

• InChI:
• InChI=1S/C20H22N8O6S2/c21-20-24-14(26-36-20)11(25-34)15(29)23-12-17(31)28-13(19(32)33)9(7-35-18(12)28)5-8-2-4-27(16(8)30)10-1-3-22-6-10/h5,10,12,18,22,34H,1-4,6-7H2,(H,23,29)(H,32,33)(H2,21,24,26)/b8-5+,25-11-/t10-,12-,18-/m1/s1

• InChIKey:
• VOAZJEPQLGBXGO-SDAWRPRTSA-N

• Ceftobiprole is a cephalosporin prodrug. It is used for the treatment of complicated skin and skin-structure infections (cSSSIs) due to methicillin-resistant Staphylococcus aureus (MRSA) and hospital-acquired pneumonia (HAP). Ceftobiprole is designed to bind the penicillin-resistant targets in Gram-positive bacteria, resulting in potent bactericidal activity against methicillin-resistant MRSA and penicillin-resistant Streptococcus pneumoniae (PRSP).

4-ethyl-N-[2-(1-phenyl-1H-pyrazol-4-yl)ethyl]benzamide

• CAS RN:
• 1019067-52-7

• Formula:
• C20H21N3O

• InChI:
• InChI=1S/C20H21N3O/c1-2-16-8-10-18(11-9-16)20(24)21-13-12-17-14-22-23(15-17)19-6-4-3-5-7-19/h3-11,14-15H,2,12-13H2,1H3,(H,21,24)

• InChIKey:
• NBKJVKKPOPEFTD-UHFFFAOYSA-N

• 4-ethyl-N-[2-(1-phenyl-1H-pyrazol-4-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C20H21N3O and its molecular weight is 319.4. The purity is usually 95%.

1-Hexanoylpiperidin-4-amine hydrochloride

In Stock

• CAS RN:
• 1158267-52-7

• Formula:
• C11H23ClN2O

• InChI:
• InChI=1S/C11H22N2O.ClH/c1-2-3-4-5-11(14)13-8-6-10(12)7-9-13;/h10H,2-9,12H2,1H3;1H

• InChIKey:
• NJCCOURFYAEHLM-UHFFFAOYSA-N

• 1-Hexanoylpiperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C11H23ClN2O and its molecular weight is 234.76 g/mol. The purity is usually 95%.

4-Methyl-3-(4-propylbenzoyl)pyridine

In Stock

• CAS RN:
• 1187167-52-7

• Formula:
• C16H17NO

• InChI:
• InChI=1S/C16H17NO/c1-3-4-13-5-7-14(8-6-13)16(18)15-11-17-10-9-12(15)2/h5-11H,3-4H2,1-2H3

• InChIKey:
• PCZYOJHDFREHSQ-UHFFFAOYSA-N

• 4-Methyl-3-(4-propylbenzoyl)pyridine is a useful research compound. Its molecular formula is C16H17NO and its molecular weight is 239.31 g/mol. The purity is usually 95%.

1-Benzyl-3-formyl-6-methoxy-1H-indole-2-carboxylic acid

In Stock

• CAS RN:
• 1242967-52-7

• Formula:
• C18H15NO4

• InChI:
• InChI=1S/C18H15NO4/c1-23-13-7-8-14-15(11-20)17(18(21)22)19(16(14)9-13)10-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3,(H,21,22)

• InChIKey:
• WDOAJUVHROGHTI-UHFFFAOYSA-N

• 1-Benzyl-3-formyl-6-methoxy-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C18H15NO4 and its molecular weight is 309.3 g/mol. The purity is usually 95%.

N-(2-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(4-(isopropylsulfonyl)phenyl)acetamide

In Stock

• CAS RN:
• 1797267-52-7

• Formula:
• C23H25N3O4S

• InChI:
• InChI=1S/C23H25N3O4S/c1-15(2)31(28,29)19-11-7-16(8-12-19)13-21(27)24-20-6-4-3-5-18(20)14-22-25-23(26-30-22)17-9-10-17/h3-8,11-12,15,17H,9-10,13-14H2,1-2H3,(H,24,27)

• InChIKey:
• RZJPTXVHYOYQCC-UHFFFAOYSA-N

• N-(2-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(4-(isopropylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.

[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride

In Stock

• CAS RN:
• 1886967-52-7

• Formula:
• C7H11ClF3N

• InChI:
• InChI=1S/C7H10F3N.ClH/c8-7(9,10)6-1-5(2-6,3-6)4-11;/h1-4,11H2;1H

• InChIKey:
• WVDRYETUMVJEBQ-UHFFFAOYSA-N

• [3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride is a useful research compound. Its molecular formula is C7H11ClF3N and its molecular weight is 201.62. The purity is usually 95%.